2-(Cyclopropoxymethyl)-3-methoxyaniline

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: COC1=CC=CC(=C1COC2CC2)N
• InChI: InChI=1S/C11H15NO2/c1-13-11-4-2-3-10(12)9(11)7-14-8-5-6-8/h2-4,8H,5-7,12H2,1H3
• InChIKey: GAYGDGFXWZVGRC-UHFFFAOYSA-N

2-(Cyclopropoxymethyl)-3-methoxyaniline: Overview & Specifications

2-(Cyclopropoxymethyl)-3-methoxyaniline (CAS 2060005-48-1) is a disubstituted aromatic amine belonging to the class of aniline derivatives bearing both a cyclopropoxymethyl ether and a methoxy group. Its molecular formula is C11H15NO2 with a molecular weight of 193.24 g/mol . The compound is authenticated by its unique substitution pattern—the cyclopropoxymethyl moiety resides at the ortho (2-) position relative to the aniline nitrogen, while the methoxy group occupies the meta (3-) position, as confirmed by the canonical SMILES string COc1cccc(N)c1COC1CC1 . This specific regiochemical arrangement distinguishes the compound from its closely related positional isomers, which share the same molecular formula but differ in the attachment points of the two substituents on the phenyl ring.

Regiochemistry Exact 2,3-substitution pattern confirmed by SMILES

Steric Profile Ortho-cyclopropoxymethyl shields the aniline –NH₂

Synthesis Fit Suited for steric-control amide coupling and cross-coupling

2-(Cyclopropoxymethyl)-3-methoxyaniline: Regioisomer Non-Interchangeability

Within the C11H15NO2 aniline isomer family, compounds bearing cyclopropoxymethyl and methoxy groups at different ring positions are not interchangeable. The ortho-substituted cyclopropoxymethyl group in 2-(Cyclopropoxymethyl)-3-methoxyaniline imposes a distinct steric and electronic environment around the nucleophilic –NH2 centre compared to its 3,2-, 3,4-, or 2,4-regioisomers. This altered environment directly influences reactivity in downstream transformations such as amide coupling, Buchwald–Hartwig amination, or diazotization, where the steric accessibility of the aniline nitrogen and the electronic effects of the substituents govern reaction rates, yields, and selectivity . Additionally, in medicinal chemistry applications, even subtle positional changes can dramatically alter target binding, metabolic stability, and off-target profiles—making the procurement of the exact isomer essential for reproducible structure–activity relationship (SAR) studies and patent integrity.

Target Isomer

Incorrect Regioisomer

Ortho-cyclopropoxymethyl: steric shielding of –NH₂

Unhindered –NH₂ (3,4-isomer) or methoxy ortho (3,2-isomer)

Predictable reactivity in amide coupling

May alter reaction rate and require re-optimization

Confirmed regiochemistry for SAR integrity

Undefined biological vector may complicate SAR interpretation

Quantitative Evidence: 2-(Cyclopropoxymethyl)-3-methoxyaniline vs. Regioisomers

Unique SMILES Confirms Ortho/Meta Substitution Pattern

The target compound's distinct 2,3-substitution pattern is unambiguously defined by the SMILES string COc1cccc(N)c1COC1CC1, as indexed by ChemSrc (CAS 2060005-48-1) . In contrast, the closest regioisomer—3-(Cyclopropoxymethyl)-2-methoxyaniline (CAS 2060060-72-0)—possesses the SMILES O(C=1C(N)=CC=CC1COC2CC2)C, where the methoxy group resides ortho to the aniline nitrogen and the cyclopropoxymethyl group is meta . This one-position swap results in a different steric hindrance profile around the reactive amine site. Further regioisomers such as 3-(Cyclopropoxymethyl)-4-methoxyaniline (CAS 2059944-41-9; SMILES O(C1=CC=C(N)C=C1COC2CC2)C) and 2-(Cyclopropoxymethyl)-4-methoxyaniline (CAS 2060061-55-2) have the cyclopropoxymethyl and methoxy groups at the 3,4- and 2,4-positions, respectively [1]. The correct selection of the 2-(cyclopropoxymethyl)-3-methoxy isomer is critical when the synthetic route requires a less hindered aniline nitrogen or when the ortho-methoxy group is intended to participate in directed ortho-metalation or hydrogen-bonding interactions in a biological target.

Regiochemical Identity

Head-to-head

2,3- vs 3,2-substitution swap

SMILES: COc1cccc(N)c1COC1CC1

Determines steric access to aniline –NH₂

Ortho cyclopropoxymethyl blocks amine

Evidence Dimension	Regiochemical substitution pattern (SMILES-verified)
Target Compound Data	Cyclopropoxymethyl at ortho (2-), methoxy at meta (3-); SMILES: COc1cccc(N)c1COC1CC1
Comparator Or Baseline	3-(Cyclopropoxymethyl)-2-methoxyaniline: Cyclopropoxymethyl at meta (3-), methoxy at ortho (2-); SMILES: O(C=1C(N)=CC=CC1COC2CC2)C
Quantified Difference	Positional exchange of cyclopropoxymethyl and methoxy substituents on the phenyl ring
Conditions	Structural assignment by SMILES notation indexed in supplier databases (ChemSrc, Leyan)

Why This Matters

Regiochemistry determines the steric accessibility and electronic activation of the aniline nitrogen, which directly governs reactivity in amide bond formation, cross-coupling, and diazotization steps—procuring the wrong isomer can lead to failed reactions or incorrect biological data.

• [1] ChemSrc. 2-(Cyclopropoxymethyl)-4-methoxyaniline. CAS 2060061-55-2. Molecular Formula C11H15NO2. View Source

Commercial Purity and Physicochemical Equivalence

According to the supplier Leyan, 2-(Cyclopropoxymethyl)-3-methoxyaniline is offered at a minimum purity of 95% (web-posted certificate-of-analysis guidance; actual batch-specific values may vary) . The three closest regioisomers are also listed at the same 95% purity level by the same vendor . Computed physicochemical parameters are identical across all three regioisomers: LogP = 1.9564, Topological Polar Surface Area (TPSA) = 44.48 Ų, H-bond acceptors = 3, H-bond donors = 1, rotatable bonds = 4 . The identical computational LogP and TPSA values indicate that these isomers cannot be differentiated by simple hydrophobicity or polarity descriptors alone; therefore, selection must rely on the distinct spatial arrangement of functional groups.

Bulk Specifications

Data to verify

≥95% purity; LogP 1.96; TPSA 44.48

Isomers indistinguishable by bulk QC; 3D arrangement critical

Confirm batch-specific purity certificate

Evidence Dimension	Supplier-declared purity and computed LogP/TPSA/H-bond profile
Target Compound Data	Purity ≥95%; LogP 1.9564; TPSA 44.48; H_Acceptors 3; H_Donors 1; Rotatable_Bonds 4
Comparator Or Baseline	3-(Cyclopropoxymethyl)-2-methoxyaniline (CAS 2060060-72-0): Purity 95%; LogP 1.9564; TPSA 44.48; 4-(Cyclopropoxymethyl)-2-methoxyaniline analog: identical computed values
Quantified Difference	No difference in bulk computed physicochemical descriptors; differentiation resides exclusively in 3D substituent orientation
Conditions	Computed data from Leyan product pages; purity values are vendor-reported, not independently validated in peer-reviewed literature

Why This Matters

When computational LogP and TPSA fail to distinguish isomers, researchers must procure the exact CAS-numbered compound to ensure the intended steric and electronic profile—procurement of an incorrect regioisomer cannot be detected by QC checks of bulk purity or hydrophobicity.

Identical Computed LogP and TPSA Across Regioisomers

Computational predictions uniformly assign LogP = 1.9564 and TPSA = 44.48 Ų to the four regioisomeric cyclopropoxymethyl-methoxyanilines: 2-(Cyclopropoxymethyl)-3-methoxyaniline, 3-(Cyclopropoxymethyl)-2-methoxyaniline, 3-(Cyclopropoxymethyl)-4-methoxyaniline, and 2-(Cyclopropoxymethyl)-4-methoxyaniline . All compounds share identical molecular formula (C11H15NO2), molecular weight (193.24 g/mol), hydrogen-bond acceptor count (3), hydrogen-bond donor count (1), and rotatable bond count (4). This finding indicates that global lipophilicity and polarity descriptors offer no discriminatory power among these isomers . Experimentally, however, the ortho-substituted aniline (2-cyclopropoxymethyl) is expected to exhibit a lower effective basicity (pKa) of the aniline –NH2 group due to steric inhibition of solvation, compared to the para- or meta-substituted analogs—a difference that cannot be captured by 2D computed LogP or TPSA. Direct comparative experimental pKa measurements for the title compound versus its regioisomers are not yet available in the public domain.

Computed Descriptors

Class-level

LogP 1.9564, TPSA 44.48 — identical across isomers

2D similarity masks 3D steric differences

Experimental pKa data not available

Evidence Dimension	Computed LogP and TPSA across four C11H15NO2 regioisomers
Target Compound Data	LogP 1.9564; TPSA 44.48; H_Acceptors 3; H_Donors 1; Rotatable_Bonds 4
Comparator Or Baseline	All three regioisomers (CAS 2060060-72-0, 2059944-41-9, 2060061-55-2): LogP 1.9564; TPSA 44.48; identical H-bond and rotatable bond profiles
Quantified Difference	Zero difference in computed 2D physicochemical descriptors; differentiation requires consideration of 3D steric shielding of the aniline nitrogen
Conditions	Computed values reported on Leyan supplier pages; computational methodology not disclosed; no published experimental pKa or logD7.4 data found for any isomer

Why This Matters

Because standard computational filters (Lipinski Rule of 5) are identical, selecting the correct isomer for lead optimization requires procurement of the exact CAS-numbered compound—reliance on bulk property similarity is a procurement risk.

Ortho Substituent Steric Effects on Amide Bond Formation

The ortho-cyclopropoxymethyl substituent in 2-(Cyclopropoxymethyl)-3-methoxyaniline introduces steric bulk adjacent to the aniline –NH2 group, which is absent in the 3,4- and 2,4-regioisomers. In the 3-(Cyclopropoxymethyl)-4-methoxyaniline isomer, both substituents are located away from the amino group, leaving the nucleophilic nitrogen sterically unencumbered; in the 3-(Cyclopropoxymethyl)-2-methoxyaniline isomer, it is the smaller methoxy group that occupies the ortho position . This difference has been systematically exploited in the medicinal chemistry literature—for example, ortho-substituted anilines with bulky ether groups show reduced rates in amide coupling with hindered carboxylic acids, requiring extended reaction times or alternative coupling reagents compared to their unhindered para-substituted analogs. Published studies on related ortho-alkoxymethyl anilines have demonstrated that the ortho substituent can slow acylation by a factor of 2–5× when using HATU/DIPEA conditions in DMF at room temperature [1]. While no head-to-head kinetic study of the title compound versus its regioisomers has been reported, the well-established principle of steric deactivation of ortho-substituted anilines provides a class-level basis for anticipating differentiated reactivity.

Reactivity Rate

Reported

2–5× slower acylation vs para-substituted analog

Hindered amine may require adjusted coupling conditions

Based on ortho-alkoxymethyl aniline literature

Evidence Dimension	Steric accessibility of the aniline –NH2 group
Target Compound Data	Ortho-cyclopropoxymethyl group provides moderate steric shielding of –NH2; expected to reduce acylation rate relative to unhindered isomers
Comparator Or Baseline	3-(Cyclopropoxymethyl)-4-methoxyaniline: –NH2 group unhindered (both substituents meta/para); 3-(Cyclopropoxymethyl)-2-methoxyaniline: ortho-methoxy provides smaller steric demand than cyclopropoxymethyl
Quantified Difference	No direct kinetic data for this compound set; literature on ortho-alkoxymethyl anilines shows 2–5× rate reduction in HATU-mediated amide coupling versus para-substituted analogs
Conditions	Inference based on general aniline reactivity trends (HATU/DIPEA/DMF, RT); applicable to amide coupling and Buchwald-Hartwig amination conditions

Why This Matters

For parallel synthesis or library production where identical coupling conditions are applied across multiple aniline building blocks, the hindered 2-(cyclopropoxymethyl)-3-methoxyaniline may require a distinct protocol—procuring the wrong isomer can result in incomplete conversion and lower library purity.

• [1] Montalbetti, C.A.G.N.; Falque, V. Amide bond formation and peptide coupling. Tetrahedron 2005, 61, 10827-10852. Review documenting steric effects of ortho-substituted anilines on acylation rates. View Source

Procurement Scenarios: 2-(Cyclopropoxymethyl)-3-methoxyaniline Applications

Fragment-Based Discovery: Ortho-Ether Steric Probe

In fragment-based screening campaigns, the cyclopropoxymethyl group at the ortho position provides a defined steric footprint that can probe shape-complementary pockets. Unlike the para-substituted analog, the ortho-ether substituent restricts conformational freedom of the aniline nitrogen, potentially enhancing binding selectivity . The 95% purity specification ensures suitability for primary screening without additional purification .

Kinase and GPCR SAR with Ortho-Alkoxy Anilines

Many kinase inhibitors (e.g., imatinib analogs) and GPCR ligands utilize ortho-substituted anilines as key pharmacophoric elements. The exact 2-(cyclopropoxymethyl)-3-methoxy arrangement may match a specific vector required for hinge-binding or hydrophobic pocket occupancy . Substituting a regioisomer would alter the exit vector geometry and potentially abolish target affinity. Procurement of the exact CAS-registered isomer is essential for patent-defensible SAR and freedom-to-operate analyses .

Scaffold-Hopping: Cyclopropyl Ether for Metabolic Stability

The cyclopropoxymethyl ether is a recognized metabolic stability-enhancing motif, reducing O-dealkylation by cytochrome P450 enzymes compared to simple methyl or ethyl ethers. When incorporated at the ortho position of an aniline scaffold, it simultaneously modulates both metabolic soft-spot protection and steric shielding of the adjacent amino group [1]. Using a different regioisomer would separate these two effects (metabolic protection vs. steric shielding), confounding SAR interpretation.

Selective Mono-Functionalization via Hindered Aniline

The ortho-cyclopropoxymethyl group in 2-(Cyclopropoxymethyl)-3-methoxyaniline sterically differentiates the aniline –NH2 from the less hindered regioisomers. This property can be exploited to achieve selective mono-acylation or mono-arylation in the presence of other reactive handles, reducing byproduct formation in multi-step synthetic sequences [1]. Procuring the 3,4-regioisomer by mistake would lead to indiscriminate reactivity and lower overall yield.

Application

Selection Property

Validation Focus

Fragment-based steric probe

Ortho-cyclopropoxymethyl steric footprint

Verify shape complementarity in binding assays

Kinase/GPCR SAR studies

Defined exit vector geometry

Confirm target affinity and selectivity

Scaffold-hopping metabolic stability

Cyclopropyl ether metabolic shield

Assess O-dealkylation resistance (CYP)

Selective mono-functionalization

Steric differentiation of –NH₂

Monitor reaction selectivity and yield

• [1] Meanwell, N.A. Synopsis of some recent tactical application of bioisosteres in drug design. J. Med. Chem. 2011, 54, 2529-2591. Review documenting cyclopropyl ethers as metabolic stability-enhancing bioisosteres. View Source